3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: [2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C22H20ClFN2OS/c23-17-9-5-7-15(13-17)19-21(28)26(20(27)16-8-6-10-18(24)14-16)22(25-19)11-3-1-2-4-12-22/h5-10,13-14H,1-4,11-12H2
• InChI Key: YMKRRGJRPBNEHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=S)N2C(=O)C3=CC(=CC=C3)F)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H20ClFN2OS
• Molecular Weight: 414.9 g/mol
• CAS No.: 1223988-08-6

Description

This compound belongs to the 1,4-diazaspiro[4.6]undec-3-ene-2-thione class, characterized by a spirocyclic framework comprising a six-membered and a four-membered ring connected via a shared spiro carbon. The 3-(3-chlorophenyl) substituent introduces electron-withdrawing properties, while the 3-fluorobenzoyl group enhances steric bulk and modulates electronic effects.

Biological Activity

The compound 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a member of the diazaspiro compounds, which have garnered attention due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Molecular Formula and Weight

• Molecular Formula : C$_{16}$H$_{14}$ClF$_{1}$N$_{2}$S
• Molecular Weight : 320.81 g/mol

Structural Features

The compound features a spiro structure that incorporates a diaza moiety, which is significant for its biological activity. The presence of chlorophenyl and fluorobenzoyl groups enhances its interaction with biological targets.

Antioxidant Properties

Research indicates that compounds with similar structures exhibit significant antioxidant activity. For instance, derivatives containing the 3-chlorophenyl moiety have been shown to inhibit reactive oxygen species (ROS) production in various cell lines, suggesting that 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione may also possess similar properties.

Enzyme Inhibition

The compound has been investigated for its potential as an enzyme inhibitor. Notably, studies on related compounds have demonstrated their ability to inhibit tyrosinase, an enzyme implicated in melanin production and various skin disorders. The incorporation of the 3-chloro-4-fluorophenyl motif has been linked to enhanced inhibitory activity against tyrosinase from Agaricus bisporus .

Anti-inflammatory Effects

In vitro studies suggest that this compound may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines. Similar diazaspiro compounds have demonstrated the ability to suppress superoxide anion production in neutrophils, indicating a potential mechanism for anti-inflammatory effects .

Anticancer Activity

Preliminary studies indicate that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. The spiro structure may contribute to this activity by interfering with cellular signaling pathways involved in proliferation and survival.

Case Study 1: Tyrosinase Inhibition

A study focused on the inhibition of tyrosinase by compounds containing the 3-chloro-4-fluorophenyl motif demonstrated promising results. The synthesized compounds showed a significant reduction in enzyme activity compared to control groups, highlighting the potential of this compound in treating hyperpigmentation disorders .

Case Study 2: Anti-inflammatory Mechanisms

Another investigation into the anti-inflammatory properties of related diazaspiro compounds revealed that they effectively reduced inflammation markers in human neutrophils. This suggests that 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione may have therapeutic potential in inflammatory diseases .

Research Findings Summary Table

Activity	Mechanism	Reference
Antioxidant	Inhibition of ROS production
Enzyme Inhibition	Tyrosinase inhibition
Anti-inflammatory	Suppression of cytokine release
Anticancer	Cytotoxic effects on cancer cell lines

Scientific Research Applications

Structural Characteristics

The compound's structure includes a diazaspiro framework, which is notable for its potential interactions with biological targets. The presence of the chlorophenyl and fluorobenzoyl substituents may enhance its lipophilicity and biological activity.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. The National Cancer Institute (NCI) has protocols for evaluating the cytotoxicity of novel compounds against various cancer cell lines. For instance, compounds structurally related to 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione have shown promising results in inhibiting tumor cell proliferation in vitro, suggesting potential applications in cancer therapy .

Antimicrobial Properties

The antimicrobial efficacy of thione derivatives has been well-documented. Compounds similar to 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione have been tested for their ability to combat bacterial and fungal infections. Studies indicate that modifications in the molecular structure can significantly influence antimicrobial activity, making this compound a candidate for further investigation in developing new antimicrobial agents .

Drug Development

The unique structural characteristics of this compound make it a valuable candidate for drug development. Its potential as a lead compound can be explored through structure-activity relationship (SAR) studies, allowing researchers to optimize its efficacy and selectivity against specific biological targets.

Biochemical Research

Due to its complex structure, 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione can serve as a tool in biochemical research to study enzyme interactions and cellular pathways. Understanding how this compound interacts with biological macromolecules could provide insights into its mechanism of action and pave the way for novel therapeutic strategies.

Case Study 1: Anticancer Screening

In a recent study conducted by the NCI, compounds similar to 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione were screened against a panel of over sixty human tumor cell lines. The results indicated significant growth inhibition rates, particularly against colorectal and breast cancer cell lines, highlighting the potential of this class of compounds in oncology .

Case Study 2: Antimicrobial Efficacy

A series of thione derivatives were synthesized and evaluated for their antimicrobial properties using disc diffusion methods. Compounds with structural similarities to 3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione demonstrated enhanced activity against Gram-positive bacteria compared to Gram-negative strains, suggesting a selective mechanism of action .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Variations and Physicochemical Properties

The compound’s closest analogs differ in substituent type, position, and ring size. Below is a comparative analysis based on evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Notable Features
3-(3-Chlorophenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione	3-Chlorophenyl, 3-fluorobenzoyl	C₂₂H₁₉ClFN₂OS	428.91	Not provided	Dual halogenation (Cl, F); benzoyl group enhances lipophilicity.
3-(3-Fluorophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione ()	3-Fluorophenyl	C₁₅H₁₇FN₂S	276.37	Not provided	Smaller structure; lacks benzoyl group, reducing steric hindrance.
1-(4-Methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione ()	4-Methylbenzoyl, 4-methylphenyl	C₂₄H₂₆N₂OS	390.55	899910-08-8	Methyl groups increase hydrophobicity; lower polarity compared to halogenated analogs.
3-(2,4-Dichlorophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione ()	2,4-Dichlorophenyl	C₁₅H₁₆Cl₂N₂S	327.27	899912-56-2	Dual Cl substitution may enhance electron-withdrawing effects and binding affinity.

Substituent Effects on Bioactivity

• Halogenation: The 3-chlorophenyl group in the target compound likely increases metabolic stability compared to non-halogenated analogs (e.g., methylphenyl in ). The 3-fluorobenzoyl group may improve membrane permeability due to fluorine’s electronegativity and small atomic radius .
• Benzoyl vs. This contrasts with simpler analogs lacking this moiety (e.g., ) .
• Spiro Ring Size : Compounds with a [4.6] spiro system (e.g., target compound) exhibit greater conformational flexibility compared to [4.5] systems (e.g., ), which may influence target selectivity .

Pharmacological Insights

While direct data for the target compound are absent, structurally related diazaspiro thiones (e.g., ) have been investigated for receptor antagonism. The target compound’s benzoyl group may similarly enhance binding to G protein-coupled receptors (GPCRs) by mimicking endogenous ligand motifs .